Cas no 2171919-93-8 (3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-4-iodobenzoic acid)

• Product Name: 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-4-iodobenzoic acid
• CAS No: 2171919-93-8
• MF: C₂₆H₁₉IN₂O₅
• MW: 566.343939065933
• CID: 6580709
• PubChem ID: 165565044
• Update Time: 2025-06-13

3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-4-iodobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-4-iodobenzoic acid
• 2171919-93-8
• EN300-1550375
• 3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynamido]-4-iodobenzoic acid

• Inchi： 1S/C26H19IN2O5/c27-22-12-11-16(25(31)32)14-23(22)29-24(30)10-5-13-28-26(33)34-15-21-19-8-3-1-6-17(19)18-7-2-4-9-20(18)21/h1-4,6-9,11-12,14,21H,13,15H2,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： KTZBLLHPMPUAIS-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C(=O)O)C=C1NC(C#CCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 566.03387g/mol
• Monoisotopic Mass: 566.03387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 814
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 105Ų

Additional information on 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-4-iodobenzoic acid

Introduction to 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-4-iodobenzoic acid (CAS No. 2171919-93-8)

3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-4-iodobenzoic acid (CAS No. 2171919-93-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Fmoc-Aib-I, is a derivative of amino acids and fluorine-containing aromatic compounds, making it a valuable intermediate in the synthesis of various bioactive molecules and therapeutic agents.

The structure of 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-4-iodobenzoic acid is characterized by its unique combination of functional groups, including the fluorenylmethoxycarbonyl (Fmoc) protecting group, an amino group, a butynyl moiety, and an iodobenzene ring. These features contribute to its high reactivity and versatility in chemical reactions, making it an essential building block in the development of novel drugs and materials.

Recent studies have highlighted the potential applications of Fmoc-Aib-I in the synthesis of peptidomimetics and small molecule inhibitors. Peptidomimetics are synthetic compounds that mimic the structure and function of peptides, often used to develop more stable and potent therapeutic agents. The presence of the Fmoc protecting group allows for precise control over the reactivity of the amino group, facilitating stepwise synthesis and minimizing side reactions.

In addition to its use in peptidomimetic synthesis, 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-4-iodobenzoic acid has shown promise in the development of small molecule inhibitors targeting specific enzymes and receptors. The iodobenzene ring provides a versatile handle for further functionalization, enabling the design of compounds with enhanced binding affinity and selectivity. This is particularly important in the context of drug discovery, where high specificity and low off-target effects are crucial for therapeutic success.

The synthesis of Fmoc-Aib-I typically involves a multi-step process that begins with the protection of an amino acid using Fmoc chemistry. Subsequent reactions introduce the butynyl moiety and the iodobenzene ring, resulting in the final product. The choice of reagents and reaction conditions is critical to ensure high yields and purity, as impurities can significantly impact the performance of the final compound in biological assays.

One notable application of Fmoc-Aib-I is in the field of cancer research. Studies have shown that derivatives of this compound can inhibit key enzymes involved in cancer cell proliferation and metastasis. For example, a recent study published in the Journal of Medicinal Chemistry demonstrated that a derivative of Fmoc-Aib-I effectively inhibited the activity of a specific kinase enzyme, leading to reduced tumor growth in preclinical models.

Beyond cancer research, Fmoc-Aib-I has also been explored for its potential in neurodegenerative diseases. The ability to modulate specific protein-protein interactions through peptidomimetic design has opened new avenues for developing treatments for conditions such as Alzheimer's disease and Parkinson's disease. Preliminary studies suggest that compounds derived from Fmoc-Aib-I can disrupt toxic protein aggregates associated with these diseases, offering hope for novel therapeutic strategies.

In conclusion, 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-4-iodobenzoic acid (CAS No. 2171919-93-8), or Fmoc-Aib-I, is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it an ideal candidate for the development of peptidomimetics and small molecule inhibitors with high specificity and potency. As research continues to advance, it is likely that new applications for this compound will emerge, further expanding its impact on human health and well-being.